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Compound of Interest

Compound Name: Cck-33

Cat. No.: B1591339 Get Quote

For researchers and professionals in drug development, the meticulous management of

bioactive peptides like Cholecystokinin-33 (CCK-33) is fundamental to ensuring a safe and

compliant laboratory environment. Adherence to correct disposal protocols is crucial not only

for the protection of personnel but also for the preservation of our environment. This guide

provides essential, step-by-step instructions for the safe handling and disposal of CCK-33.

Immediate Safety and Handling Precautions
Before handling CCK-33, it is imperative to consult the product's Safety Data Sheet (SDS).

Always wear appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment:

Gloves: Use nitrile or other chemically resistant gloves.

Eye Protection: Wear safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat is mandatory.

Handle CCK-33 in accordance with good industrial hygiene and safety practices.[1] Avoid the

formation of dust and prevent contact with skin, eyes, or clothing.[1]
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Parameter Information Source

Storage Store in freezer. [1]

In case of Eye Contact

Rinse immediately with plenty

of water for at least 15

minutes. Get medical attention.

[1]

In case of Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Get medical attention

if symptoms occur.

[1]

Environmental Precautions
Should not be released into

the environment.
[1]

Spill Cleanup

Sweep up and shovel into

suitable containers for

disposal. Avoid dust formation.

[1]

Step-by-Step Disposal Procedure for CCK-33
The proper disposal of CCK-33, whether in its pure form, in solution, or as contaminated

materials, requires a systematic approach to waste segregation and containment. All materials

that have come into contact with CCK-33 should be treated as chemical waste.

Waste Identification and Segregation:

Isolate all materials contaminated with CCK-33, including:

Unused or expired CCK-33 powder.

Solutions containing CCK-33.

Contaminated labware (e.g., pipette tips, centrifuge tubes, flasks).

Materials used for spill cleanup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.fishersci.dk/store/msds?partNumber=15457999&productDescription=1MG+Cholecystokinin%2C+CCK+Tetrapeptide+%2830-33%29+1mg&countryCode=DK&language=en
https://www.fishersci.dk/store/msds?partNumber=15457999&productDescription=1MG+Cholecystokinin%2C+CCK+Tetrapeptide+%2830-33%29+1mg&countryCode=DK&language=en
https://www.fishersci.dk/store/msds?partNumber=15457999&productDescription=1MG+Cholecystokinin%2C+CCK+Tetrapeptide+%2830-33%29+1mg&countryCode=DK&language=en
https://www.fishersci.dk/store/msds?partNumber=15457999&productDescription=1MG+Cholecystokinin%2C+CCK+Tetrapeptide+%2830-33%29+1mg&countryCode=DK&language=en
https://www.fishersci.dk/store/msds?partNumber=15457999&productDescription=1MG+Cholecystokinin%2C+CCK+Tetrapeptide+%2830-33%29+1mg&countryCode=DK&language=en
https://www.benchchem.com/product/b1591339?utm_src=pdf-body
https://www.benchchem.com/product/b1591339?utm_src=pdf-body
https://www.benchchem.com/product/b1591339?utm_src=pdf-body
https://www.benchchem.com/product/b1591339?utm_src=pdf-body
https://www.benchchem.com/product/b1591339?utm_src=pdf-body
https://www.benchchem.com/product/b1591339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregate CCK-33 waste from other laboratory waste streams like biological or

radioactive waste.

Containment of Solid and Liquid Waste:

Solid Waste: Collect unused CCK-33 powder and other contaminated solids in a

dedicated, sealable plastic bag or container. This container should then be placed into a

larger, designated hazardous chemical waste container.

Liquid Waste: All solutions containing CCK-33 must be collected in a sealable, chemically

resistant container (e.g., a high-density polyethylene bottle). Do not mix with other solvent

waste unless compatibility has been verified.

Sharps Waste: Any contaminated sharps, such as needles or syringes, must be placed in

a designated sharps container.

Labeling of Waste Containers:

Clearly label all waste containers with "Hazardous Waste."

The label must include the full chemical name: "Cholecystokinin-33 (CCK-33)."

Include the approximate concentration and quantity of the waste.

Note the date of waste accumulation.

Identify the principal investigator or laboratory.

Storage of Hazardous Waste:

Store sealed hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Ensure the storage area is well-ventilated.

Arranging for Professional Disposal:
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Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of CCK-33.
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CCK-33 Disposal Workflow

By adhering to these procedures, laboratory personnel can effectively manage CCK-33 waste,

ensuring a safe working environment and responsible environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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